Cas no 85391-51-1 (1,2-Benzenedicarboxylicacid, 1,2-bis(3-ethylheptyl) ester)

• Product Name: 1,2-Benzenedicarboxylicacid, 1,2-bis(3-ethylheptyl) ester
• CAS No: 85391-51-1
• MF: C₂₆H₄₂O₄
• MW: 418.609288692474
• CID: 726188
• PubChem ID: 3020641
• Update Time: 2025-04-19

1,2-Benzenedicarboxylicacid, 1,2-bis(3-ethylheptyl) ester Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenedicarboxylicacid, 1,2-bis(3-ethylheptyl) ester
• bis(3-ethylheptyl) benzene-1,2-dicarboxylate
• bis(3-ethylheptyl) phthalate

• Inchi： 1S/C26H42O4/c1-5-9-13-21(7-3)17-19-29-25(27)23-15-11-12-16-24(23)26(28)30-20-18-22(8-4)14-10-6-2/h11-12,15-16,21-22H,5-10,13-14,17-20H2,1-4H3
• InChI Key： XSPGRWHRTBCXRG-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=CC=1C(=O)OCCC(CC)CCCC)=O)CCC(CC)CCCC

Computed Properties

• Exact Mass: 418.308
• Monoisotopic Mass: 418.308
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 18
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.9
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Density: 0.973
• Boiling Point: 405.7°C at 760 mmHg
• Flash Point: 216.3°C
• Refractive Index: 1.487

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters